molecular formula C11H14O3 B1267918 2-Ethoxyethyl benzoate CAS No. 5451-72-9

2-Ethoxyethyl benzoate

Cat. No. B1267918
CAS RN: 5451-72-9
M. Wt: 194.23 g/mol
InChI Key: KPHLTQOKDPSIGL-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds related to 2-ethoxyethyl benzoate often involves esterification reactions and modifications of benzoate derivatives. For instance, in the synthesis of related benzoate esters, methods such as tandem reactions and the use of specific reagents like xanthate transfer radical addition to olefins have been applied to introduce functional groups and achieve desired molecular structures (Bagal, de Greef, & Zard, 2006).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-ethoxyethyl benzoate has been elucidated using techniques like X-ray crystallography, revealing intricate details about their crystalline forms and intermolecular interactions. For example, the structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate was determined, highlighting the presence of intramolecular hydrogen bonding and the impact of such interactions on the molecular conformation (Manolov, Morgenstern, & Hegetschweiler, 2012).

Chemical Reactions and Properties

2-Ethoxyethyl benzoate and related compounds undergo various chemical reactions that highlight their reactivity and potential for further chemical modifications. For instance, cyano(ethoxycarbonothioylthio)methyl benzoate has been shown to be an excellent one-carbon radical equivalent for the introduction of acyl units via radical addition, demonstrating the compound's versatility in synthetic chemistry (Bagal, de Greef, & Zard, 2006).

Physical Properties Analysis

The physical properties of 2-ethoxyethyl benzoate derivatives, such as their mesomorphic behavior, crystalline transitions, and phase behaviors, have been extensively studied. For example, side-chain liquid crystalline polyacetylenes containing phenyl benzoate mesogens have been synthesized, showing the ability to tune molecular alignments through mechanical perturbations, which is indicative of their unique liquid crystalline properties (Kong & Tang, 1998).

Chemical Properties Analysis

The chemical properties of benzoate derivatives are influenced by their molecular structure and substituent groups. Studies on compounds like ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate reveal insights into their reactivity, highlighting the role of specific functional groups in determining their chemical behavior and potential applications in areas like hormone regulation (Ishiguro, Fujita, Kim, Shiotsuki, & Kuwano, 2003).

properties

IUPAC Name

2-ethoxyethyl benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14O3/c1-2-13-8-9-14-11(12)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPHLTQOKDPSIGL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCCOC(=O)C1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90281508
Record name 2-Ethoxyethyl benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90281508
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

194.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Ethoxyethyl benzoate

CAS RN

5451-72-9
Record name 5451-72-9
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21853
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-Ethoxyethyl benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90281508
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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